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Cat. No.: B607732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC)

detection of Kelch-like family member 29 (KLHL29) protein in formalin-fixed, paraffin-embedded

(FFPE) tissue samples. The protocol is intended to serve as a guideline and may require

optimization for specific experimental conditions.

Introduction
KLHL29 is a member of the Kelch-like family of proteins, which are involved in various cellular

processes, including protein ubiquitination and degradation. Recent studies have implicated

KLHL29 as a potential tumor suppressor in triple-negative breast cancer (TNBC) by mediating

the degradation of the RNA-binding protein DDX3X.[1][2] Its expression and localization within

tissues can provide valuable insights for both basic research and therapeutic development.

Immunohistochemistry is a powerful technique to visualize the distribution of KLHL29 protein

within the cellular and tissue context.

Data Presentation
The following table summarizes the recommended quantitative parameters for the IHC

protocol. These values are derived from commercially available antibody datasheets and

should be used as a starting point for optimization.
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Parameter Recommended Value Source

Primary Antibody Dilution 1:50 - 1:100 [3][4]

Antigen Retrieval
Heat-Induced Epitope

Retrieval (HIER)

General Recommendation[5]

[6][7]

Primary Antibody Incubation Overnight at 4°C General Recommendation[8]

Secondary Antibody Incubation 1 hour at room temperature General Recommendation[9]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the immunohistochemistry protocol for

KLHL29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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